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Abstract
This application note describes a highly sensitive and robust Ultra-Performance Liquid

Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the quantification of

ethinyl estradiol (EE) in human plasma. Due to the low circulating concentrations of ethinyl

estradiol, achieving high sensitivity is critical for pharmacokinetic and bioequivalence studies.

[1] This method incorporates a chemical derivatization step with dansyl chloride to significantly

enhance the ionization efficiency and signal response of ethinyl estradiol in the mass

spectrometer.[1][2][3][4] Two detailed protocols for sample preparation are presented: Solid-

Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE). The method demonstrates

excellent linearity, precision, and accuracy, with a lower limit of quantification (LLOQ) reaching

the low picogram-per-milliliter (pg/mL) level.

Introduction
Ethinyl estradiol is a synthetic estrogen widely used in oral contraceptive formulations.[3]

Accurate measurement of its concentration in plasma is essential for assessing bioavailability,

bioequivalence, and for conducting pharmacokinetic studies.[1] The challenge in bioanalysis of

ethinyl estradiol lies in its very low dosage levels and subsequent low circulating concentrations

in plasma.[2][5][6]

UPLC-MS/MS has become the preferred technique for this application due to its superior

sensitivity, specificity, and speed.[2] To overcome the low ionization efficiency of native ethinyl

estradiol, a derivatization strategy is often employed. Derivatization with dansyl chloride
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introduces a readily ionizable tertiary amine group to the molecule, which dramatically improves

its response in positive ion electrospray ionization (ESI+) mode.[4] This allows for the

development of methods with LLOQs as low as 1 to 5 pg/mL.[1][2][3]

This document provides comprehensive protocols for sample preparation using both SPE and

LLE, followed by UPLC-MS/MS analysis, and includes representative method performance

data.

Experimental
Analytes and Standards: Ethinyl Estradiol (Reference Standard), Ethinyl Estradiol-d4

(Internal Standard, IS).

Reagents: Methanol (HPLC grade), Acetonitrile (HPLC grade), Water (Milli-Q or equivalent),

Formic Acid, Ammonium Formate, Sodium Bicarbonate, Dansyl Chloride, Methyl t-butyl ether

(MTBE), Ethyl Acetate, Hexane.

Plasma: Drug-free human plasma (K2-EDTA).

SPE Cartridges: Mixed-mode Cation Exchange (e.g., Oasis MCX, SOLA SCX) or Reversed-

Phase (e.g., HyperSep Retain PEP).[3][7]

A typical UPLC-MS/MS system for this analysis would consist of a high-performance binary

pump, an autosampler, a column oven, and a triple quadrupole mass spectrometer equipped

with an electrospray ionization source.

Table 1: UPLC Conditions
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Parameter Condition

UPLC System
Waters ACQUITY UPLC, Shimadzu Nexera, or

equivalent

Column
ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50

mm or equivalent[2][5][6][8][9]

Mobile Phase A
0.1% Formic Acid in Water or 2-5 mM

Ammonium Formate[1][2][5][10][11]

Mobile Phase B Acetonitrile or Methanol[1][2][5][10][11]

Flow Rate 0.3 - 0.5 mL/min[2][5][6][9][10][11]

Gradient

Isocratic or Gradient elution optimized for

separation from matrix components (e.g., 80%

B)[4][10][11]

Column Temperature 30 - 40 °C[1][7]

Injection Volume 5 - 10 µL[1]

Run Time 4 - 8 minutes[1][2][5][6][9][11]

Table 2: Mass Spectrometer Conditions
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Parameter Condition

Mass Spectrometer
Waters Xevo TQ-S, SCIEX Triple Quad™ 5500,

Thermo TSQ Vantage/Altis, or equivalent[1][3]

Ionization Mode
Electrospray Ionization (ESI), Positive Mode[2]

[3][5][6][7][8][9][10][11][12]

MRM Transitions
Dansyl-EE: m/z 530.2 → 171.2[2][5][6][7][9][13]

Dansyl-EE-d4 (IS): m/z 534.2 → 171.2[7]

Collision Energy (CE)
Optimized for maximum signal (Typical range:

35-40 V for Dansyl-EE)[2]

Cone Voltage (CV)
Optimized for maximum signal (Typical range:

50-60 V for Dansyl-EE)[2]

Source Temperature 450 - 500 °C

Desolvation Gas Flow 800 - 1000 L/hr

Protocols
The overall workflow involves sample preparation, derivatization, and subsequent analysis by

UPLC-MS/MS.
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Caption: General experimental workflow for ethinyl estradiol quantification.

This protocol is adapted from methods utilizing mixed-mode cation exchange cartridges for

robust cleanup.[3][14]

Sample Pre-treatment: To 500 µL of plasma in a polypropylene tube, add 25 µL of internal

standard (Ethinyl Estradiol-d4) working solution. Vortex briefly. Dilute the sample with 500 µL

of 5 mM ammonium formate (pH 4.5).

SPE Cartridge Conditioning: Condition a SOLA SCX 10 mg/1 mL SPE cartridge with 1 mL of

methanol, followed by 1 mL of water. Do not allow the cartridge to dry.

Sample Loading: Load the entire pre-treated sample onto the conditioned SPE cartridge.

Washing:
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Wash the cartridge twice with 1 mL of 5% methanol in water (v/v).

Wash the cartridge with 1 mL of 20% methanol in water (v/v).

Elution: Elute the analyte and IS with 1 mL of methanol into a clean collection tube.

Evaporation: Evaporate the eluate to dryness under a stream of nitrogen at 40-50 °C.

Derivatization:

Reconstitute the dried residue in 100 µL of 100 mM sodium bicarbonate buffer (pH 10.5-

11).

Add 100 µL of dansyl chloride solution (1 mg/mL in acetone).[3][14]

Vortex and incubate the mixture at 60 °C for 30 minutes.[3][14]

Post-Derivatization Cleanup (Optional but Recommended):

Add 200 µL of water to the reaction mixture.

Perform a second extraction step using LLE (e.g., with hexane) or a different SPE protocol

to remove excess derivatization reagent.[3]

Final Preparation: Evaporate the final extract to dryness. Reconstitute the residue in 100 µL

of the mobile phase (e.g., 80:20 Acetonitrile:Water). Vortex, and inject into the UPLC-MS/MS

system.

This protocol is based on methods combining protein precipitation and liquid-liquid extraction.

[2][5][6][9]

Sample Preparation: To 500 µL of plasma in a polypropylene tube, add 25 µL of internal

standard (Ethinyl Estradiol-d4) working solution. Vortex briefly.

Extraction:

Add 2.5 mL of an organic solvent mixture, such as methyl t-butyl ether (MTBE) or ethyl

acetate/hexane (e.g., 10:90 v/v).[2][4]
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Vortex vigorously for 2-5 minutes.

Centrifuge at 3000-4000 rpm for 10 minutes at 4 °C to separate the layers.

Collection: Carefully transfer the upper organic layer to a clean tube.

Evaporation: Evaporate the organic extract to dryness under a stream of nitrogen at 40-50

°C.

Derivatization:

Reconstitute the dried residue in 50-100 µL of 100 mM sodium bicarbonate buffer (pH

10.5-11).[2]

Add 50-100 µL of dansyl chloride solution (1 mg/mL in acetone).[2]

Vortex and incubate the mixture at 60 °C for 15-30 minutes.

Post-Derivatization Cleanup (Back-Extraction):

Add 1 mL of hexane, vortex for 1 minute, and centrifuge.

Transfer the hexane layer to a new tube. This step helps remove excess reagent.[4]

Final Preparation: Evaporate the final hexane extract to dryness. Reconstitute the residue in

100 µL of the mobile phase. Vortex, and inject into the UPLC-MS/MS system.

Results and Discussion
The methods described are capable of achieving high sensitivity and robust performance. The

derivatization with dansyl chloride is key to reaching LLOQs in the low pg/mL range.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6662037/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6662037/
https://pubmed.ncbi.nlm.nih.gov/15340965/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


UPLC Column

Mass Spectrometer

Dansyl-EE &
IS Mixture

Chromatographic
Separation

ESI Source
(Ionization)

Quadrupole 1
(Precursor Ion Selection

m/z 530.2)

Quadrupole 2
(Collision Cell - CID)

Quadrupole 3
(Product Ion Selection

m/z 171.2)
Detector

Click to download full resolution via product page

Caption: Principle of UPLC-MS/MS detection for Dansyl-Ethinyl Estradiol.

The following tables summarize typical validation parameters achieved for the UPLC-MS/MS

quantification of ethinyl estradiol in plasma.

Table 3: Linearity and Lower Limit of Quantification (LLOQ)
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Parameter Result

Linearity Range
1 - 200 pg/mL, 2.5 - 500 pg/mL, 5 - 200

pg/mL[3][14], 5 - 308 pg/mL[10][11]

Correlation (r²) > 0.99[3][10]

LLOQ

1 - 5 pg/mL. Achievable LLOQ is dependent on

instrument sensitivity and sample cleanup

efficiency.[1][2][3][5][6][9][14][15]

LLOQ Precision (%CV) < 20%

LLOQ Accuracy (%) 80 - 120%

Table 4: Precision and Accuracy

Quality Control
Level

Intra-day Precision
(%CV)

Inter-day Precision
(%CV)

Accuracy (% Bias)

Low QC < 15% < 15% ± 15%

Mid QC < 15% < 15% ± 15%

High QC < 15% < 15% ± 15%

Data represents

typical acceptance

criteria for

bioanalytical method

validation. Specific

results can be found

in the cited literature.

[8][10]

Table 5: Recovery and Matrix Effect
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Parameter Result

Extraction Recovery

Typically > 70%. Recovery for ethinyl estradiol

has been reported at 68.48% and 91.3%.[10]

[14]

Matrix Effect

Should be minimized and consistent. The use of

a stable isotope-labeled internal standard (EE-

d4) is crucial for compensation.

Conclusion
The UPLC-MS/MS method detailed in this application note, incorporating chemical

derivatization with dansyl chloride, provides a highly sensitive, specific, and reliable approach

for the quantification of ethinyl estradiol in human plasma. Both SPE and LLE sample

preparation protocols have been shown to be effective, and the choice between them may

depend on laboratory preference, sample throughput requirements, and desired level of extract

cleanliness. This method is well-suited for demanding bioanalytical applications, including

pharmacokinetic, bioequivalence, and drug-drug interaction studies.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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